Cas no 1261449-07-3 (4-(Difluoromethoxy)-3-fluorobenzamide)

• Product Name: 4-(Difluoromethoxy)-3-fluorobenzamide
• CAS No: 1261449-07-3
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4794579
• Update Time: 2025-06-08

4-(Difluoromethoxy)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-fluorobenzamide

• Inchi： 1S/C8H6F3NO2/c9-5-3-4(7(12)13)1-2-6(5)14-8(10)11/h1-3,8H,(H2,12,13)
• InChI Key： YXDNRRJJUOOIMP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(N)=O)C=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3

Additional information on 4-(Difluoromethoxy)-3-fluorobenzamide

Introduction to 4-(Difluoromethoxy)-3-fluorobenzamide (CAS No. 1261449-07-3) and Its Emerging Applications in Chemical Biology

4-(Difluoromethoxy)-3-fluorobenzamide, identified by the CAS number 1261449-07-3, is a fluorinated aromatic amide that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dual fluorine substituents at the 3-position and a difluoromethoxy group at the 4-position, exhibits unique structural and electronic properties that make it a promising candidate for various biological and chemical applications.

The molecular structure of 4-(Difluoromethoxy)-3-fluorobenzamide contributes to its distinct reactivity and binding affinity, which are critical factors in drug design and development. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemists. Recent studies have highlighted its potential in modulating enzyme activity and interacting with biological targets, particularly in the context of oncology and inflammation.

In recent years, fluorinated aromatic compounds have been extensively studied due to their ability to improve pharmacokinetic profiles of drugs. The introduction of fluorine atoms at specific positions in a molecule can lead to enhanced binding affinity, reduced susceptibility to metabolic degradation, and improved oral bioavailability. 4-(Difluoromethoxy)-3-fluorobenzamide exemplifies these advantages, with its difluoromethoxy group contributing to its solubility and bioavailability while the 3-fluorobenzamide moiety enhances its interactions with biological targets.

One of the most compelling aspects of 4-(Difluoromethoxy)-3-fluorobenzamide is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated its potential as a scaffold for developing small-molecule inhibitors of kinases and other enzymes that play a crucial role in cell signaling pathways. The dual fluorine substituents provide a high degree of specificity, allowing for precise modulation of enzyme activity without affecting off-target proteins.

Moreover, the compound's ability to cross the blood-brain barrier has opened up new avenues in neuropharmacology. Fluorinated compounds are known for their ability to penetrate this barrier effectively, making them suitable for treating central nervous system disorders. Preliminary studies on 4-(Difluoromethoxy)-3-fluorobenzamide have shown promising results in models of neurodegenerative diseases, suggesting its potential as a lead compound for further development.

The synthesis of 4-(Difluoromethoxy)-3-fluorobenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for modifications that can fine-tune its biological activity.

In conclusion, 4-(Difluoromethoxy)-3-fluorobenzamide (CAS No. 1261449-07-3) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.